Cas no 1599617-08-9 (6-(Thiomorpholin-4-yl)pyridazin-3-amine)

6-(Thiomorpholin-4-yl)pyridazin-3-amine is a heterocyclic compound featuring a pyridazine core substituted with a thiomorpholine moiety at the 6-position and an amine group at the 3-position. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The thiomorpholine ring enhances solubility and bioavailability, while the pyridazine scaffold offers versatility in synthetic modifications. The amine group provides a functional handle for further derivatization, making it a valuable intermediate in medicinal chemistry. Its balanced physicochemical properties and stability under standard conditions make it suitable for diverse experimental applications, including drug discovery and material science.
6-(Thiomorpholin-4-yl)pyridazin-3-amine structure
1599617-08-9 structure
Product Name:6-(Thiomorpholin-4-yl)pyridazin-3-amine
CAS No:1599617-08-9
MF:C8H12N4S
MW:196.272679328918
CID:5041642
Update Time:2025-05-20

6-(Thiomorpholin-4-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(thiomorpholin-4-yl)pyridazin-3-amine
    • 6-thiomorpholin-4-ylpyridazin-3-amine
    • 6-(Thiomorpholin-4-yl)pyridazin-3-amine
    • Inchi: 1S/C8H12N4S/c9-7-1-2-8(11-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10)
    • InChI Key: MNGYLMDGBJCYSH-UHFFFAOYSA-N
    • SMILES: S1CCN(C2=CC=C(N)N=N2)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • XLogP3: 0.4
  • Topological Polar Surface Area: 80.3

6-(Thiomorpholin-4-yl)pyridazin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T274581-100mg
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9
100mg
$ 50.00 2022-06-02
TRC
T274581-500mg
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9
500mg
$ 185.00 2022-06-02
TRC
T274581-1g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9
1g
$ 295.00 2022-06-02
Life Chemicals
F1967-6780-0.25g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
0.25g
$183.0 2023-09-06
Life Chemicals
F1967-6780-0.5g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
0.5g
$193.0 2023-09-06
Life Chemicals
F1967-6780-1g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
1g
$204.0 2023-09-06
Life Chemicals
F1967-6780-2.5g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
2.5g
$408.0 2023-09-06
Life Chemicals
F1967-6780-5g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
5g
$612.0 2023-09-06
Life Chemicals
F1967-6780-10g
6-(thiomorpholin-4-yl)pyridazin-3-amine
1599617-08-9 95%+
10g
$857.0 2023-09-06

Additional information on 6-(Thiomorpholin-4-yl)pyridazin-3-amine

6-(Thiomorpholin-4-yl)pyridazin-3-amine: A Promising Compound in Medicinal Chemistry

6-(Thiomorpholin-4-yl)pyridazin-3-amine, with the CAS number 1599617-08-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The incorporation of a thiomorpholine moiety in the structure of this compound further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The chemical structure of 6-(Thiomorpholin-4-yl)pyridazin-3-amine consists of a pyridazine ring substituted with a thiomorpholine group at the 6-position. Thiomorpholine is a heterocyclic compound with a sulfur atom in place of one of the oxygen atoms in morpholine. This substitution imparts unique chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications. The thiomorpholine moiety is known for its ability to form hydrogen bonds and interact with biological targets, thereby enhancing the compound's binding affinity and selectivity.

Recent studies have shown that 6-(Thiomorpholin-4-yl)pyridazin-3-amine exhibits potent anti-inflammatory activity. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human peripheral blood mononuclear cells (PBMCs). These findings suggest that 6-(Thiomorpholin-4-yl)pyridazin-3-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 6-(Thiomorpholin-4-yl)pyridazin-3-amine has also shown promising results in preclinical studies for its analgesic effects. Animal models have demonstrated that this compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with specific receptors or ion channels involved in pain signaling.

The pharmacokinetic profile of 6-(Thiomorpholin-4-yl)pyridazin-3-amine has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound has favorable oral bioavailability, good tissue distribution, and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicology studies have shown that 6-(Thiomorpholin-4-yl)pyridazin-3-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 6-(Thiomorpholin-4-yl)pyridazin-3-amine extend beyond inflammation and pain management. Recent research has explored its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress and prevent neurodegeneration, suggesting its potential as a neuroprotective agent.

In conclusion, 6-(Thiomorpholin-4-yl)pyridazin-3-amine, with the CAS number 1599617-08-9, is a highly promising compound in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field of drug discovery and development.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.